molecular formula C12H20O4 B8344196 3-Oxo-3-(tetrahydro-pyran-4-yl)-propionic Acid Tert-butyl Ester

3-Oxo-3-(tetrahydro-pyran-4-yl)-propionic Acid Tert-butyl Ester

Cat. No.: B8344196
M. Wt: 228.28 g/mol
InChI Key: QPMIQZBKSIPOSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Oxo-3-(tetrahydro-pyran-4-yl)-propionic Acid Tert-butyl Ester is a useful research compound. Its molecular formula is C12H20O4 and its molecular weight is 228.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H20O4

Molecular Weight

228.28 g/mol

IUPAC Name

tert-butyl 3-(oxan-4-yl)-3-oxopropanoate

InChI

InChI=1S/C12H20O4/c1-12(2,3)16-11(14)8-10(13)9-4-6-15-7-5-9/h9H,4-8H2,1-3H3

InChI Key

QPMIQZBKSIPOSD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CC(=O)C1CCOCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

tert-Butanol (600 ul, 6 mmol) was added to a solution of 2,2-dimethyl-5-(tetrahydro-pyran-4-carbonyl)-[1,3]dioxane-4,6-dione (1.1 g, 4 mmol) in toluene (9.6 ml). The reaction mixture was heated under reflux conditions for 6 h and partitioned between ice water/brine 1/1 and iPrOAc. The layers were separated and the aqueous layer was extracted one more time with iPrOAc. The combined extracts were washed with ice water/brine 1/1, dried over sodium sulfate and filtered. The solvent was removed under reduced pressure to give the title compound (891 mg, 3.9 mmol; 91%) as brown oil which was sufficiently pure to be used in the next reaction step. MS (EI): m/z=228 [M]+.
Quantity
600 μL
Type
reactant
Reaction Step One
Name
2,2-dimethyl-5-(tetrahydro-pyran-4-carbonyl)-[1,3]dioxane-4,6-dione
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
9.6 mL
Type
solvent
Reaction Step One
Yield
91%

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